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Compound of Interest

Compound Name: Platinum;titanium

Cat. No.: B14340875

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the electrodeposition of platinum onto a titanium
mesh substrate. The procedure is critical for creating durable and catalytically active electrodes
for various applications, including electrochemical synthesis, sensing, and water treatment.

l. Quantitative Data Summary

The following table summarizes key quantitative parameters from various established protocols
for the electrodeposition of platinum on titanium mesh. This allows for easy comparison of
different experimental conditions.
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Parameter

Value

Source

Pre-treatment: Etching

Etchant 10% w/v Oxalic Acid [11[2][3]
Temperature 80 °C [1112][3]
Duration 45 - 60 min [11[3]

Electrodeposition Bath

Platinum Source

Hexachloroplatinic acid
(H2PtCle)

[11(2](31[4]

H2PtCls Concentration

59/L-20g/L

[2]31[5]

Supporting Electrolyte

Hydrochloric acid (HCI) or
Sodium Hydroxide (NaOH)

[1]2]

Temperature 75-90°C [1112][3]
Electrodeposition Parameters

Current Density 0.36 - 50 A/dm2 [5][6]
Typical Lab Scale Current 0.92 mAlem? (3]

Density

Deposition Time

60 - 90 minutes

[11(3]1[5]

Resulting Coating

Platinum Loading

0.33 mg/cm?

[1]3]

Coating Thickness

0.16 - 10 pm

[11(3]718]

Il. Experimental Protocol

This protocol details the step-by-step procedure for the electrodeposition of platinum on a

titanium mesh.

1. Materials and Equipment:
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e Substrate: Titanium mesh
e Platinum Source: Hexachloroplatinic acid (HzPtCls)

o Reagents: Acetone, Sodium Hydroxide (NaOH), Hydrochloric acid (HCI), Oxalic acid,
Deionized water

o Equipment: Beakers, magnetic stirrer with hot plate, DC power supply, platinum counter
electrode (e.g., platinum foil or mesh), reference electrode (optional, e.g., Ag/AgCl), fume
hood, oven.

2. Pre-treatment of Titanium Mesh:
Proper surface preparation is crucial for achieving a strongly adherent platinum coating.[8][9]

o Degreasing: Immerse the titanium mesh in acetone for 5 minutes with sonication to remove
organic contaminants.[1]

o Alkaline Cleaning: Subsequently, immerse the mesh in a 10 M Sodium Hydroxide (NaOH)
solution for 5 minutes at room temperature.[1]

e Acid Cleaning: Follow this with a 2-minute immersion in 6 M Hydrochloric acid (HCI) to
neutralize any remaining alkali and remove some surface oxides.[1]

e Rinsing: Thoroughly rinse the titanium mesh with deionized water after each cleaning step.

» Etching: To remove the passivating titanium oxide layer and create a rougher surface for
better adhesion, immerse the mesh in a 10% w/v oxalic acid solution at 80°C for 45-60
minutes with constant stirring.[1][2][3]

o Final Rinse: After etching, rinse the titanium mesh thoroughly with deionized water and dry it
in an oven.

3. Preparation of the Plating Solution:

o Prepare the electrodeposition bath by dissolving hexachloroplatinic acid (HzPtCle) in a
solution of hydrochloric acid (HCI). A typical concentration is 20 g/L of HzPtCle in 0.1 M HCI.

[2]
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Alternatively, an alkaline bath can be prepared by dissolving H2PtCle in a sodium hydroxide
solution.[2][4]

Heat the solution to the desired operating temperature (e.g., 90°C) and maintain it with
gentle stirring.[1][3]

. Electrodeposition Process:

Set up the electrochemical cell. The pre-treated titanium mesh serves as the working
electrode (cathode), and a platinum foil or mesh acts as the counter electrode (anode).

Immerse both electrodes in the heated plating solution.
Connect the electrodes to the DC power supply.

Apply a constant current density, for example, 0.92 mA/cm?, for a duration of 60 minutes.[1]
[3] The current will cause the platinum ions in the solution to be reduced and deposited onto
the titanium mesh surface.

Monitor the process to ensure a stable current and temperature.
. Post-deposition Treatment:

After the deposition is complete, turn off the power supply and carefully remove the
platinized titanium mesh from the plating bath.

Rinsing: Immediately rinse the electrode with deionized water to remove any residual plating
solution.[9]

Drying: Dry the electrode in an oven at a low temperature (e.g., 80-100°C).

Annealing (Optional): For improved adhesion and coating stability, the platinized mesh can
be annealed at high temperatures in a vacuum or inert atmosphere.[7][10]

lll. Experimental Workflow Diagram

The following diagram illustrates the logical flow of the electrodeposition protocol.
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Caption: Workflow for Platinum Electrodeposition on Titanium Mesh.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14340875#protocol-for-electrodeposition-of-platinum-
on-titanium-mesh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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